Cas no 75815-17-7 (Benzenamine, 3-(4-methyl-1H-imidazol-5-yl)-)

Benzenamine, 3-(4-methyl-1H-imidazol-5-yl)- structure
75815-17-7 structure
Product Name:Benzenamine, 3-(4-methyl-1H-imidazol-5-yl)-
CAS No:75815-17-7
MF:C10H11N3
MW:173.214441537857
CID:2105656
Update Time:2023-08-03

Benzenamine, 3-(4-methyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methyl-1H-imidazol-5-yl)Benzenamine
    • GZBUOJPEUXCGKQ-UHFFFAOYSA-N
    • 5-Methyl-4-(3-aminophenyl)-1-H-imidazole
    • Benzenamine, 3-(4-methyl-1H-imidazol-5-yl)-
    • Inchi: 1S/C10H11N3/c1-7-10(13-6-12-7)8-3-2-4-9(11)5-8/h2-6H,11H2,1H3,(H,12,13)
    • InChI Key: GZBUOJPEUXCGKQ-UHFFFAOYSA-N
    • SMILES: N1C=NC(=C1C)C1C=CC=C(C=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Topological Polar Surface Area: 54.7
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